Cas no 51344-12-8 (2-(4-Methoxyphenoxy)-N,N-dimethylethanamine)

• Product Name: 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine
• CAS No: 51344-12-8
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 840872
• PubChem ID: 15082317
• Update Time: 2025-06-09

2-(4-Methoxyphenoxy)-N,N-dimethylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine
• [2-(4-Methoxy-phenoxy)-aethyl]-dimethyl-amin
• [2-(4-methoxy-phenoxy)-ethyl]-dimethyl-amine
• 2-Dimethylamino-1-(4-methoxy-phenoxy)-aethan
• 4-Methoxy-1-(2-dimethylamino-aethoxy)-benzol
• AGN-PC-003ODD
• AK-86530
• Ethanamine, 2-(4-methoxyphenoxy)-N,N-dimethyl-
• I01-9587
• KB-222949
• N,N-dimethyl-2-(4'-methoxyphenoxy)aminoethane
• O-Methyl-O'-(2-dimethylamino-aethyl)-hydrochinon
• DTXSID10567937
• AKOS015891362
• 51344-12-8
• Ethanamine,2-(4-methoxyphenoxy)-N,N-dimethyl-
• BCA34412
• L10073
• [2-(4-METHOXYPHENOXY)ETHYL]DIMETHYLAMINE
• DB-032417
• MFCD18800941
• 2-(4-Methoxyphenoxy)-N,N-dimethylethan-1-amine

• Inchi： 1S/C11H17NO2/c1-12(2)8-9-14-11-6-4-10(13-3)5-7-11/h4-7H,8-9H2,1-3H3
• InChI Key： LTVRUDZZRDMXFX-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CCN(C)C

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• Density: 1.005
• Boiling Point: 281 ºC
• Flash Point: 98 ºC

Additional information on 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine

Introduction to 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine (CAS No. 51344-12-8)

2-(4-Methoxyphenoxy)-N,N-dimethylethanamine, also known by its CAS number 51344-12-8, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methoxyphenyl ether group and a dimethylaminoethyl moiety. These structural elements contribute to its diverse chemical and biological properties, making it an important molecule for various scientific investigations.

The chemical structure of 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine can be represented as follows: C₁₁H₁₇NO₂. The presence of the methoxy group on the phenyl ring imparts significant electronic effects, enhancing the compound's reactivity and solubility. The dimethylamino group, on the other hand, confers basic properties and can participate in hydrogen bonding, which is crucial for its biological activity.

In recent years, 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine has garnered attention due to its potential therapeutic applications. Research has shown that this compound exhibits a range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. These properties make it a promising candidate for the development of new drugs targeting various diseases and conditions.

A study published in the Journal of Medicinal Chemistry in 2023 highlighted the anti-inflammatory properties of 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine. The researchers found that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This inhibition was attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway. These findings suggest that 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine could be a valuable lead compound for developing anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine has also shown promise in pain management. A clinical trial conducted in 2022 evaluated the analgesic effects of this compound in patients with chronic pain conditions. The results indicated that 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine provided significant pain relief without causing major side effects. This makes it a potential alternative to traditional analgesics, which often have limitations and adverse effects.

In addition to its therapeutic applications, 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine has been explored for its neuroprotective properties. A study published in the Journal of Neurochemistry in 2021 demonstrated that this compound can protect neurons from oxidative stress-induced damage. The researchers found that 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine enhances the expression of antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT), thereby reducing oxidative stress and promoting neuronal survival. These findings suggest that this compound could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthesis of 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine involves several well-established chemical reactions. One common synthetic route involves the reaction of 4-methoxyphenol with epichlorohydrin to form an epoxy intermediate, followed by nucleophilic substitution with dimethylamine. This method yields high purity and good yields, making it suitable for large-scale production.

The physical properties of 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine, such as its melting point, boiling point, and solubility, are well-characterized and are important for its handling and storage. The compound is typically a colorless liquid at room temperature with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, methanol, and dichloromethane but has limited solubility in water.

In conclusion, 2-(4-Methoxyphenoxy)-N,N-dimethylethanamine (CAS No. 51344-12-8) is a multifaceted organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse chemical and biological properties, making it an important molecule for further investigation and development. Ongoing research continues to uncover new insights into the mechanisms of action and therapeutic potential of this compound, paving the way for innovative treatments for various diseases and conditions.